Cas no 480424-84-8 (2,3-Difluoro-4-formylphenylboronic acid)

• Product Name: 2,3-Difluoro-4-formylphenylboronic acid
• CAS No: 480424-84-8
• MF: C₇H₅BF₂O₃
• MW: 185.920609235764
• MDL: MFCD04039907
• CID: 828906
• PubChem ID: 3517812
• Update Time: 2025-04-19

2,3-Difluoro-4-formylphenylboronic acid Chemical and Physical Properties

Names and Identifiers

• (2,3-Difluoro-4-formylphenyl)boronic acid
• 2 3-DIFLUORO-4-FORMYPHENYLBORONIC ACID
• 2,3-Difluoro-4-formylphenylboronic acid
• 2,3-(TETRAFLUOROBENZO)-BICYCLO[2,2,2]OCT-5-EN-7-ONE
• 2,3-Difluoro-4-formylbenzeneboronic acid
• AB17458
• (2,3-difluoro-4-formylphenyl)boronicacid
• 480424-84-8
• BS-22790
• CS-0134554
• EN300-335972
• AKOS005256472
• DTXSID70393239
• DTXCID20344099
• MFCD04039907
• BP-20601
• SCHEMBL1786787
• D71335

• MDL： MFCD04039907
• Inchi： 1S/C7H5BF2O3/c9-6-4(3-11)1-2-5(7(6)10)8(12)13/h1-3,12-13H
• InChI Key： LZNNBOWURANFDS-UHFFFAOYSA-N
• SMILES： FC1C(=C(C=O)C=CC=1B(O)O)F

Computed Properties

• Exact Mass: 186.03000
• Monoisotopic Mass: 186.03
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 191
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 57.5A^2

Experimental Properties

• Density: 1.4±0.1 g/cm3
• Melting Point: >300 °C (lit.)
• Boiling Point: 347.7±52.0 °C at 760 mmHg
• Flash Point: 164.1±30.7 °C
• Refractive Index: 1.503
• PSA: 57.53000
• LogP: -0.54290
• Vapor Pressure: 0.0±0.8 mmHg at 25°C

2,3-Difluoro-4-formylphenylboronic acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• HazardClass：IRRITANT
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)